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Taipei, Taiwan – October 29, 2025 – A comprehensive review of studies focusing on the

Taiwanese population reveals significant ethnic disparities in risk factors for hepatocellular

carcinoma (HCC), the most common type of liver cancer. This analysis, compiling data from

various Taiwanese health cohorts, highlights distinct differences in viral, metabolic, and

lifestyle-related risk profiles between the majority Han Chinese population and various

indigenous groups. These findings underscore the need for ethnically-tailored strategies for

HCC prevention and screening.

This comparison guide synthesizes the available data to provide researchers, scientists, and

drug development professionals with a clear overview of these ethnic variations in HCC risk.

The primary ethnic groups discussed include the Han Chinese (with subgroups such as Minnan

and Hakka) and the indigenous populations of Taiwan.

Key Comparative Findings on HCC Risk Factors
The prevalence and impact of major HCC risk factors show considerable variation across

different ethnic groups in Taiwan. The following tables summarize the quantitative data from

multiple studies, offering a side-by-side comparison.
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Table 1: Prevalence of Viral Hepatitis B and C in
Different Taiwanese Ethnic Groups

Ethnic Group
HBV Infection
Rate

HBV Carrier
Rate

HCV Infection
Rate

Study
Population/Not
es

Han Chinese

Minnan 15.1% - -

Higher proportion

of Minnan

population

correlated with

higher HCC

incidence[1]

Hakka 11.4% - - [1]

Mainlander 6.6% - - [1]

Indigenous

Atayal 92.3% 20.8% - [2]

Ami 49.1% 5.3% - [2]

General

Indigenous
- -

Higher in some

villages

Geographic

factors noted as

important for

HCV infection[2]

Table 2: Comparison of Metabolic and Lifestyle Risk
Factors between Han Chinese and Indigenous
Taiwanese
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Risk Factor Han Chinese Indigenous (Tsou) Notes

Metabolic Syndrome 29.1% 54.0%

Indigenous Tsou have

a 2.62 times higher

adjusted risk of

developing metabolic

syndrome[3][4]

Obesity 23.2% 54.0%
Based on Asian BMI

criteria[3][4]

Alcohol Consumption 13.6% 17.5% [3][4]

Fried Food Intake 4.4% 6.4% [3][4]

Experimental Methodologies
The data presented is derived from cross-sectional and community-based studies conducted in

Taiwan. The methodologies employed in these studies include:

Viral Hepatitis Screening: Serological assays were used to detect hepatitis B surface antigen

(HBsAg) and antibodies to hepatitis C virus (anti-HCV) from blood samples.

Metabolic Syndrome Diagnosis: Diagnosis was based on the criteria set by the Department

of Health in Taiwan, which typically includes measurements of waist circumference, blood

pressure, fasting glucose, triglycerides, and HDL cholesterol.

Lifestyle Factor Assessment: Information on alcohol consumption and dietary habits was

collected through standardized questionnaires administered during community health

surveys.

Ethnic Classification: Ethnicity was determined based on self-reported ancestry or official

household registration records.

Visualizing the Pathways and Relationships
The following diagrams illustrate the key relationships between ethnicity, risk factors, and HCC

development based on the compiled data.
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Ethnic Groups in Taiwan Major HCC Risk Factors

Han Chinese
(Minnan, Hakka)

Hepatitis B Virus (HBV)
- Higher prevalence in Minnan & Atayal

Higher in Minnan

Indigenous Populations
(Atayal, Ami, Tsou)

Very high in Atayal

Metabolic Syndrome & Obesity
- Significantly higher in Indigenous groupsSignificantly higher prevalence

Alcohol Consumption
- Higher in Indigenous groups

Higher prevalence

Hepatocellular
Carcinoma (HCC)
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Caption: Logical relationship between ethnicity, key risk factors, and HCC in Taiwan.
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Caption: Generalized workflow for epidemiological studies on HCC risk factors in Taiwan.
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Conclusion
The evidence strongly indicates that risk factors for hepatocellular carcinoma are not uniformly

distributed across the Taiwanese population. Indigenous groups appear to bear a

disproportionately higher burden of metabolic syndrome and obesity, which are increasingly

recognized as significant contributors to HCC. In contrast, while viral hepatitis remains a critical

risk factor for all ethnic groups, certain subgroups like the Minnan Han Chinese and the Atayal

indigenous people show a particularly high prevalence of HBV infection.

These findings highlight the importance of considering ethnic background in public health

interventions aimed at reducing the incidence of HCC in Taiwan. Future research should focus

on the interplay between genetic predispositions and environmental factors within these distinct

ethnic groups to develop more effective and targeted prevention and treatment strategies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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